Cas no 6110-36-7 (ethyl 4-methoxy-6-methylsalicylate)

• Product Name: ethyl 4-methoxy-6-methylsalicylate
• CAS No: 6110-36-7
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 953960
• PubChem ID: 80201
• Update Time: 2025-04-19

ethyl 4-methoxy-6-methylsalicylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-methoxy-6-methylsalicylate
• ethyl 2-hydroxy-4-methoxy-6-methylbenzoate
• Benzoic acid, 2-hydroxy-4-methoxy-6-methyl-, ethyl ester
• Spectrum3_000266
• KBioGR_001564
• SR-05000002453-1
• SR-05000002453
• NCGC00095529-02
• ETHYL EVERNINATE
• DTXSID1064116
• EINECS 228-073-6
• Spectrum2_000684
• CCG-38574
• SDCCGMLS-0066552.P001
• 2-Hydroxy-4-methoxy-6-methyl-benzoic acid ethyl ester
• NS00034569
• 2-Hydroxy-4-methoxy-6-methylbenzoic acid ethyl ester
• NCGC00095529-01
• SPECTRUM211009
• SCHEMBL1640418
• CHEBI:108584
• Spectrum5_001834
• SPBio_000807
• AKOS005167061
• 6110-36-7
• CHEMBL1318588
• Q27187507
• Spectrum4_000952
• KBio3_001212
• BSPBio_001712

• Inchi： 1S/C11H14O4/c1-4-15-11(13)10-7(2)5-8(14-3)6-9(10)12/h5-6,12H,4H2,1-3H3
• InChI Key： PJOOIAZRUIIQMU-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=CC(=CC=1C)OC)O)=O

Computed Properties

• Exact Mass: 210.08922
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives P-methoxybenzoic acids and derivatives